Cas no 72869-91-1 (Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer)
72869-91-1 structure
Product Name:Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
CAS No:72869-91-1
MF:C40H48O19
MW:832.797734260559
CID:572539
PubChem ID:175224
Update Time:2025-04-19
Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer Chemical and Physical Properties
Names and Identifiers
-
- Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer
- 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid, 2,2-dimethyl-1,3-propanediol and 3-hydroxy-2,2-dimethylpropyl 3-hydroxy-2
- benzene-1,3-dicarboxylic acid,2,2-dimethylpropane-1,3-diol,1,3-dioxo-2-benzofuran-5-carboxylic acid,(3-hydroxy-2,2-dimethylpropyl) 3-hydroxy-2,2-dimethylpropanoate,terephthalic acid
- 72869-91-1
-
- Inchi: 1S/C10H20O4.C9H4O5.2C8H6O4.C5H12O2/c1-9(2,5-11)7-14-8(13)10(3,4)6-12;10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;1-5(2,3-6)4-7/h11-12H,5-7H2,1-4H3;1-3H,(H,10,11);2*1-4H,(H,9,10)(H,11,12);6-7H,3-4H2,1-2H3
- InChI Key: HCOHWABBPLKUCQ-UHFFFAOYSA-N
- SMILES: O(C(C(C)(C)CO)=O)CC(C)(C)CO.OCC(C)(C)CO.O1C(C2C=CC(C(=O)O)=CC=2C1=O)=O.OC(C1C=CC=C(C(=O)O)C=1)=O.OC(C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 832.27897930g/mol
- Monoisotopic Mass: 832.27897930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 59
- Rotatable Bond Count: 13
- Complexity: 897
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 337Ų
Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
72869-91-1 (Isophthalic acid, terephthalic acid, trimellitic anhydride, neopentyl glycol, neopentyl glycol hydroxy pivalate polymer) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk